Cas no 2137562-64-0 (2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo-)

• Product Name: 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo-
• CAS No: 2137562-64-0
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5256243
• PubChem ID: 165950775
• Update Time: 2025-06-08

2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo-
• EN300-377184
• 3-{2,7-diazaspiro[3.5]nonan-2-yl}-3-oxopropanenitrile
• 2137562-64-0

• Inchi： 1S/C10H15N3O/c11-4-1-9(14)13-7-10(8-13)2-5-12-6-3-10/h12H,1-3,5-8H2
• InChI Key： JIOUSYVLWLNPGF-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CN1C(=O)CC#N

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 406.1±45.0 °C(Predicted)
• pka: -1.20±0.20(Predicted)

Additional information on 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo-

Comprehensive Overview of 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo- (CAS No. 2137562-64-0)

The compound 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo- (CAS No. 2137562-64-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the nitrile and β-oxo moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for heterocyclic compounds with therapeutic properties.

In recent years, the demand for 2,7-Diazaspiro[3.5]nonane derivatives has surged due to their role in developing kinase inhibitors and central nervous system (CNS) agents. This compound's structural versatility allows for modifications that can enhance binding affinity and selectivity, addressing key challenges in modern medicinal chemistry. For instance, its incorporation into small-molecule libraries has enabled high-throughput screening for novel drug candidates targeting neurodegenerative diseases and cancer.

The synthesis of 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo- involves multi-step organic reactions, often leveraging catalytic methods to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the growing trend toward green chemistry and sustainable manufacturing. These innovations align with the broader industry focus on reducing environmental impact while maintaining cost efficiency.

From an analytical perspective, characterizing this compound requires sophisticated tools like NMR spectroscopy, mass spectrometry, and HPLC. Its physicochemical properties, such as solubility and stability, are critical for formulation development, particularly in oral drug delivery systems. Researchers also investigate its metabolic pathways to predict pharmacokinetic behavior, a topic frequently searched in academic and industrial databases.

Beyond pharmaceuticals, 2,7-Diazaspiro[3.5]nonane-2-propanenitrile, β-oxo- has potential applications in material science, where its rigid framework could contribute to designing organic semiconductors or catalysts. This interdisciplinary relevance underscores its importance in both life sciences and advanced materials, making it a subject of ongoing exploration in peer-reviewed journals and patent filings.

As the scientific community continues to explore spirocyclic compounds, questions about their structure-activity relationships (SAR) and scalability remain prominent in online searches. Addressing these queries, this article highlights the compound's synthetic accessibility, functional diversity, and broad applicability—key factors driving its adoption across research sectors. Future studies may focus on expanding its utility in precision medicine and bioconjugation, further solidifying its role in cutting-edge science.